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Article List
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R-(+)-2-(4-羟基苯氧基)丙酸 Synthesis and Pharmaceutical ApplicationsR-(+)-2-(4-Hydroxyphenoxy)propanoic Acid: Synthesis and Pharmaceutical Applications R-(+)-2-(4-Hydroxyphenoxy)propanoic acid (CAS 94050-90-5) is a chiral carboxylic acid featuring a stereogenic center at the α-carbon position. This enantiomerically pure compound serves as a critical building block in pharmaceutical synthesis due to its unique structural configuration, combining a phenolic hydroxyl...
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N-BOC-TRANS-4-HYDROXY-L-PROLINE METHYL ESTER: A Novel Intermediate in the Synthesis of BiopharmaceuticalsN-BOC-TRANS-4-HYDROXY-L-PROLINE METHYL ESTER: A Novel Intermediate in the Synthesis of Biopharmaceuticals N-Boc-trans-4-hydroxy-L-proline methyl ester is a sophisticated chiral building block that has emerged as a pivotal intermediate in modern biopharmaceutical synthesis. Characterized by its stereospecific trans -4-hydroxy configuration and dual protective groups—the acid-labile...
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A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
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The Synthesis and Properties of Tert-Butyl Methyl Ether in Chemical BiopharmaceuticalsThe Synthesis and Properties of Tert-Butyl Methyl Ether in Chemical Biopharmaceuticals Tert-Butyl Methyl Ether (MTBE), a versatile oxygenated solvent with the chemical formula (CH₃)₃COCH₃, plays a critical role in chemical biopharmaceutical manufacturing. Valued for its low miscibility with water, moderate boiling point (55.2°C), and exceptional solvent capabilities for non-polar compounds, MTBE...
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Poly(allylamine Hydrochloride): A Versatile Polymer in Biopharmaceutical ApplicationsPoly(allylamine Hydrochloride): A Versatile Polymer in Biopharmaceutical Applications Introduction Poly(allylamine hydrochloride) (PAH), a cationic polymer synthesized through radical polymerization of allylamine hydrochloride monomers, has emerged as a cornerstone material in modern biopharmaceutical engineering. Characterized by a linear chain structure densely populated with primary amine...
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"Exploring the Synthesis and Applications of Acetone Oxime in Chemical Biopharmaceuticals"Exploring the Synthesis and Applications of Acetone Oxime in Chemical Biopharmaceuticals Acetone oxime (C 3 H 7 NO), a versatile organic compound characterized by its >C=N-OH functional group, has emerged as a critical intermediate in pharmaceutical synthesis. This colorless crystalline solid serves dual roles as a protective agent for carbonyl groups and a strategic building block in synthesizing...
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The Synthesis and Pharmacological Properties of Methyl 3-amino-4-methylthiophene-2-carboxylateThe Synthesis and Pharmacological Properties of Methyl 3-amino-4-methylthiophene-2-carboxylate Methyl 3-amino-4-methylthiophene-2-carboxylate represents a structurally unique heterocyclic compound gaining prominence in medicinal chemistry research. This thiophene derivative integrates multiple functional groups—an ester moiety at C2, an amino group at C3, and a methyl substituent at C4—creating a...
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Possibilities and Challenges of POB-1 Posaconazole Intermediate in Chemical Biopharmaceuticals SynthesisPossibilities and Challenges of POB-1 Posaconazole Intermediate in Chemical Biopharmaceuticals Synthesis POB-1 (2,5-Difluoro-4-[1-(1,2,4-triazol-1-yl)butan-2-yloxy]benzaldehyde) represents a critical advanced intermediate in the synthesis of posaconazole, a broad-spectrum triazole antifungal agent. As pharmaceutical manufacturers seek efficient routes for complex molecules like posaconazole,...
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Nizatidine: Mechanism of Action and Pharmacokinetics in Drug DevelopmentNizatidine: Mechanism of Action and Pharmacokinetics in Drug Development Nizatidine is a competitive histamine H 2 -receptor antagonist approved for treating gastric acid-related disorders, including duodenal ulcers, gastroesophageal reflux disease (GERD), and pathological hypersecretory conditions. Developed as a successor to earlier H 2 antagonists like cimetidine and ranitidine, nizatidine...
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Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
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